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Compound of Interest

Compound Name: Pyr-Gly

Cat. No.: B1237880 Get Quote

Disclaimer: This document provides general guidance for the disposal of the dipeptide Pyr-Gly
in a laboratory setting. A specific Safety Data Sheet (SDS) for Pyr-Gly was not publicly

available at the time of this writing. It is imperative to treat this substance as a chemical of

unknown toxicity. The official SDS provided by your chemical supplier and the specific protocols

mandated by your institution's Environmental Health & Safety (EHS) department are the

primary and authoritative sources for safety and disposal information.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). The unknown nature of specific hazards for Pyr-Gly
requires a cautious approach.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab

coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[1]

Avoid Contact: Prevent the solid peptide powder or solutions from coming into contact with

skin and eyes. In case of accidental contact, flush the affected area with copious amounts of

water for at least 15 minutes.

Prevent Inhalation: Handle solid Pyr-Gly in a well-ventilated area or within a chemical fume

hood to avoid inhaling fine particles.[1]
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Spill Management: In the event of a spill, clean it up immediately. Absorb liquid spills with an

inert material (e.g., vermiculite, sand) and collect it into a designated hazardous waste

container.

Waste Characterization and Segregation
Proper characterization and segregation are the foundational steps for safe and compliant

disposal.

Waste Classification: Unless explicitly determined to be non-hazardous by your EHS

department, all Pyr-Gly waste, including unused product and contaminated materials, must

be classified as chemical waste.[2][3] If the peptide has been used in experiments involving

biological agents (e.g., cell cultures, tissues), it must be treated as biohazardous waste and

segregated accordingly.

Waste Segregation: It is crucial to keep Pyr-Gly waste separate from other waste streams.

Do not mix it with solvents, acids, bases, or other reactive chemicals to prevent hazardous

reactions.[4][5] Collect aqueous waste separately from organic solvent waste.[5]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for disposing of Pyr-Gly and

materials contaminated with it.

Step 1: Select and Prepare Waste Containers

Use separate, dedicated, and leak-proof waste containers for solid and liquid Pyr-Gly waste.

[1]

Containers should be made of a compatible material, such as high-density polyethylene

(HDPE).[6]

Ensure containers are in good condition and have secure, tight-fitting lids.[4]

Step 2: Label Waste Containers

Clearly label each container with the words "Hazardous Waste".[4][7]
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The label must include the full chemical name: "Pyr-Gly (Pyroglutamyl-glycine)" and specify

the contents (e.g., "Aqueous solution," "Contaminated gloves and pipette tips"). Do not use

abbreviations.[4]

Indicate the date when waste was first added to the container.[2]

Step 3: Collect Waste

Liquid Waste: Carefully pour unused or waste solutions containing Pyr-Gly into the

designated liquid chemical waste container. Do not pour any peptide solutions down the sink.

[1]

Solid Waste: Place all consumables contaminated with Pyr-Gly, such as weighing papers,

pipette tips, vials, and gloves, into the designated solid chemical waste container.[1]

Empty Containers: The original container of Pyr-Gly, even if "empty," must be disposed of as

hazardous waste unless triple-rinsed. The rinsate from this process must be collected as

liquid hazardous waste.[3][6]

Step 4: Store Waste Securely

Keep waste containers securely closed except when adding waste.[4][5]

Store the containers in a designated, secure satellite accumulation area within the laboratory,

away from general traffic.[4]

Ensure the storage area has secondary containment to capture any potential leaks.

Step 5: Arrange for Professional Disposal

Once a waste container is 90% full, or according to your institution's guidelines, arrange for

its collection.[4]

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[2][8]

They will ensure the waste is transported and disposed of by a licensed hazardous waste

management service in compliance with all federal, state, and local regulations.[2]
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Pyr-Gly Data Summary
The following table summarizes known physicochemical properties of Pyr-Gly and highlights

the critical safety information that must be obtained from the supplier-specific SDS.

Property Data

Molecular Formula C₇H₁₀N₂O₄

Molecular Weight 186.17 g/mol

Appearance White to off-white solid powder

Hazard Classification
Not publicly available; consult supplier's Safety

Data Sheet (SDS).

Toxicological Data (e.g., LD50)
Not publicly available; consult supplier's Safety

Data Sheet (SDS).

Ecotoxicity Data
Not publicly available; consult supplier's Safety

Data Sheet (SDS).

Specific Inactivation Method
Not publicly available; consult supplier's Safety

Data Sheet (SDS).

Regulatory Disposal Codes
Not publicly available; consult supplier's Safety

Data Sheet (SDS).

Pyr-Gly Disposal Decision Workflow
The following diagram outlines the essential decision-making process for the proper disposal of

Pyr-Gly.
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Caption: Pyr-Gly Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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